2-(2-(4-Chlorophenylthio)phenyl)-5-dimethylaminovaleramide hydrochloride
Description
This compound features a unique structure combining a 4-chlorophenylthio group attached to a phenyl ring and a 5-dimethylaminovaleramide chain (Figure 1).
Properties
CAS No. |
62674-79-7 |
|---|---|
Molecular Formula |
C19H24Cl2N2OS |
Molecular Weight |
399.4 g/mol |
IUPAC Name |
[5-amino-4-[2-(4-chlorophenyl)sulfanylphenyl]-5-oxopentyl]-dimethylazanium;chloride |
InChI |
InChI=1S/C19H23ClN2OS.ClH/c1-22(2)13-5-7-17(19(21)23)16-6-3-4-8-18(16)24-15-11-9-14(20)10-12-15;/h3-4,6,8-12,17H,5,7,13H2,1-2H3,(H2,21,23);1H |
InChI Key |
NNMUUIGNVXBBFM-UHFFFAOYSA-N |
Canonical SMILES |
C[NH+](C)CCCC(C1=CC=CC=C1SC2=CC=C(C=C2)Cl)C(=O)N.[Cl-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
Impact of Substituent Positioning and Halogenation
- Halogen Effects: The 4-chlorophenylthio group in the target compound may enhance electrophilicity compared to bromo- or fluoro-substituted analogues (e.g., ). In contrast, trifluoromethyl groups () increase metabolic stability but may reduce solubility, affecting bioavailability .
Thioether vs. Ether/Oxadiazole Linkages :
- The thioether (-S-) group in the target compound provides greater conformational flexibility compared to rigid oxadiazole rings (e.g., ). This flexibility could enhance binding to dynamic protein pockets .
- Thiophene-containing analogues () exhibit stronger π-π stacking interactions but may face higher toxicity risks due to sulfur metabolism pathways .
Pharmacological and Toxicological Profiles
- Receptor Binding: Compounds with dimethylamino groups (e.g., target compound, ) show affinity for amine-sensitive receptors (e.g., serotonin, dopamine). The valeramide chain may extend half-life by resisting enzymatic degradation . Thiophene fentanyl derivatives () are associated with high-risk opioid effects, highlighting the importance of structural modifications to mitigate toxicity .
Toxicity Considerations :
- Clinical observations of 25I-NBOMe (), a structurally related phenethylamine, underscore the risks of uncontrolled psychoactive effects in analogues with similar aromatic/amine motifs .
- The target compound’s chlorophenylthio group may reduce neurotoxicity compared to brominated analogues (), as chlorine is less reactive in generating toxic metabolites .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
